Cas no 346421-67-8 ((3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride)

• Product Name: (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride
• CAS No: 346421-67-8
• MF: C₁₀H₁₄ClN₃O₄S
• MW: 307.753859996796
• CID: 867113
• PubChem ID: 69476881
• Update Time: 2026-04-29

(3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)sulfonylpyrrolidin-3-amine,hydrochloride
•  
• (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride

Additional information on (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride

Comprehensive Overview of (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride (CAS No. 346421-67-8)

The compound (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride (CAS No. 346421-67-8) is a chemically synthesized small molecule with significant potential in pharmaceutical research and development. This chiral amine derivative, featuring a pyrrolidine core and a 2-nitrobenzenesulfonyl protecting group, has garnered attention for its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the field of peptide mimetics and enzyme inhibitors.

One of the key features of (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride is its stereospecificity, with the (3S) configuration playing a crucial role in its biological interactions. The presence of the nitrobenzenesulfonyl group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its utility in the development of targeted therapies, particularly in areas such as neurodegenerative diseases and cancer research, where precise molecular interactions are critical.

In the context of current scientific trends, CAS No. 346421-67-8 aligns with the growing demand for chiral auxiliaries and pharmaceutical intermediates. The compound’s ability to act as a protecting group for amines has been highlighted in several publications, emphasizing its role in asymmetric synthesis. Moreover, its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions—a feature highly valued in modern green chemistry practices.

From a commercial perspective, (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride is often sought after by contract research organizations (CROs) and academic laboratories specializing in medicinal chemistry. Its applications extend to the synthesis of bioactive compounds, where its structural motifs are incorporated into larger frameworks designed to modulate biological pathways. The compound’s nitroaromatic component also makes it a candidate for studies involving electron transfer processes, which are relevant in photodynamic therapy and materials science.

Safety and handling of 346421-67-8 follow standard laboratory protocols for synthetic intermediates. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain its stability. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidance on its handling, ensuring compliance with laboratory safety standards.

In summary, (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride represents a versatile and valuable tool in synthetic and medicinal chemistry. Its combination of chirality, reactivity, and solubility positions it as a key player in the development of next-generation therapeutics and functional materials. As research continues to uncover new applications, this compound is likely to remain a focal point in the quest for innovative chemical solutions.